Cas no 42468-64-4 (2-[(but-2-yn-1-yloxy)methyl]oxirane)
42468-64-4 structure
Product Name:2-[(but-2-yn-1-yloxy)methyl]oxirane
CAS No:42468-64-4
MF:C7H10O2
MW:126.153102397919
CID:928147
PubChem ID:290306
Update Time:2025-04-19
2-[(but-2-yn-1-yloxy)methyl]oxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-[(but-2-yn-1-yloxy)methyl]oxirane
- 2-(but-2-ynoxymethyl)oxirane
- 1,2-epoxy-3-< (3-methyl-2-propynyl)oxy> propane
- AC1L6DL2
- AC1Q28D0
- AG-K-75828
- AR-1L2099
- but-2-ynyloxymethyl-oxirane
- CTK4I6256
- NSC153427
- Propane, 1-(2-butynyloxy)-2,3-epoxy-
- Oxirane, 2-[(2-butyn-1-yloxy)methyl]-
- 8QN5P67484
- NSC-153427
- DTXSID50962841
- Oxirane, [(2-butynyloxy)methyl]-
- 2-{[(But-2-yn-1-yl)oxy]methyl}oxirane
- 42468-64-4
- 2-[(2-Butyn-1-yloxy)methyl]oxirane
- DTXSID80302776
-
- Inchi: 1S/C7H10O2/c1-2-3-4-8-5-7-6-9-7/h7H,4-6H2,1H3
- InChI Key: ZJUDBWRATXIYDO-UHFFFAOYSA-N
- SMILES: O1CC1COCC#CC
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 21.8Ų
Experimental Properties
- PSA: 21.76
2-[(but-2-yn-1-yloxy)methyl]oxirane Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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